4-(4,5-Diphenyl-1H-imidazol-2-yl)benzoic Acid
4-(4,5-Diphenyl-1H-imidazol-2-yl)benzoic Acid
I-XW-053 is a capsid targeted inhibitor of HIV-1 replication.
Brand Name:
Vulcanchem
CAS No.:
5496-35-5
VCID:
VC0531068
InChI:
InChI=1S/C22H16N2O2/c25-22(26)18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,(H,23,24)(H,25,26)
SMILES:
C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4
Molecular Formula:
C22H16N2O2
Molecular Weight:
340.4 g/mol
4-(4,5-Diphenyl-1H-imidazol-2-yl)benzoic Acid
CAS No.: 5496-35-5
Inhibitors
VCID: VC0531068
Molecular Formula: C22H16N2O2
Molecular Weight: 340.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 5496-35-5 |
---|---|
Product Name | 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzoic Acid |
Molecular Formula | C22H16N2O2 |
Molecular Weight | 340.4 g/mol |
IUPAC Name | 4-(4,5-diphenyl-1H-imidazol-2-yl)benzoic acid |
Standard InChI | InChI=1S/C22H16N2O2/c25-22(26)18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,(H,23,24)(H,25,26) |
Standard InChIKey | BCXPNUSETAZHEQ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4 |
Canonical SMILES | C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4 |
Appearance | Solid powder |
Description | I-XW-053 is a capsid targeted inhibitor of HIV-1 replication. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 2(4-carboxyphenyl)-4,5-diphenylimidazole 2(p-carboxyphenyl)-4,5-diphenylimidazole |
Reference | 1: Kortagere S, Xu JP, Mankowski MK, Ptak RG, Cocklin S. Structure-activity relationships of a novel capsid targeted inhibitor of HIV-1 replication. J Chem Inf Model. 2014 Nov 24;54(11):3080-90. doi: 10.1021/ci500437r. Epub 2014 Oct 28. PubMed PMID: 25302989; PubMed Central PMCID: PMC4245176. 2: Kortagere S, Madani N, Mankowski MK, Schön A, Zentner I, Swaminathan G, Princiotto A, Anthony K, Oza A, Sierra LJ, Passic SR, Wang X, Jones DM, Stavale E, Krebs FC, Martín-García J, Freire E, Ptak RG, Sodroski J, Cocklin S, Smith AB 3rd. Inhibiting early-stage events in HIV-1 replication by small-molecule targeting of the HIV-1 capsid. J Virol. 2012 Aug;86(16):8472-81. doi: 10.1128/JVI.05006-11. Epub 2012 May 30. PubMed PMID: 22647699; PubMed Central PMCID: PMC3421734. |
PubChem Compound | 192811 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume